Cas no 1314095-64-1 (tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate
• CAS No: 1314095-64-1
• MF: C₉H₁₃BrN₂O₂S
• MW: 293.18072
• MDL: MFCD29764162
• CID: 2137395
• PubChem ID: 59177693
• Update Time: 2025-10-31

tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-bromothiazol-2-ylmethylcarbamate
• tert-butyl5-bromothiazol-2-yl(methyl)carbamate
• tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate
• MFCD29764162
• 1314095-64-1
• tert-Butyl (5-bromothiazol-2-yl)(methyl)carbamate
• SCHEMBL12715430
• EN300-21682694
• tert-butyl 5-bromothiazol-2-yl(methyl)carbamate
• AKOS027338157
• F51765
• (5-Bromo-thiazol-2-yl)-methyl-carbamic acid tert-butyl ester
• 2-[Boc(methyl)amino]-5-bromothiazole
• tert-Butyl(5-bromothiazol-2-yl)(methyl)carbamate
• AS-67432

• MDL： MFCD29764162
• Inchi： InChI=1S/C9H13BrN2O2S/c1-9(2,3)14-8(13)12(4)7-11-5-6(10)15-7/h5H,1-4H3
• InChI Key： RAZVEDXVLUALRB-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N(C)C1=NC=C(Br)S1

Computed Properties

• Exact Mass: 291.98811g/mol
• Monoisotopic Mass: 291.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.7Ų

Additional information on tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate

tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate, also known by its CAS registry number CAS No. 1314095-64-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted thiazole ring and a methylcarbamate moiety. The presence of the bromine atom at the 5-position of the thiazole ring introduces additional electronic and steric effects, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient routes to this compound, reducing environmental impact while maintaining product quality. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the production process.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical research. The thiazole ring is a common structural motif in many bioactive molecules, including antifungal agents and anticancer drugs. Studies have shown that substituents on the thiazole ring can significantly influence the compound's biological activity. For instance, the bromine atom at position 5 enhances the molecule's ability to interact with specific protein targets, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate has also found utility in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation has led to its investigation as a potential herbicide or fungicide. Recent research has focused on optimizing its stability under environmental conditions to ensure effective performance in agricultural settings.

The physical properties of this compound are equally intriguing. Its molecular weight is approximately 347 g/mol, with a melting point around 120°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From a structural standpoint, the molecule's tert-butyl group provides steric bulk, which can influence its reactivity and stability. The methylcarbamate moiety adds flexibility to the molecule, allowing for potential modifications in future derivatization studies. Researchers have recently explored the use of this compound as a building block for constructing more complex molecular architectures, such as macrocycles and dendrimers.

In terms of safety and handling, while tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-methylcarbamate is not classified as a hazardous material under standard conditions, proper precautions should be taken during synthesis and handling to avoid exposure. Occupational safety guidelines recommend using gloves and goggles when working with this compound.

Looking ahead, the continued exploration of this compound's properties will undoubtedly yield new insights into its potential applications. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area, leading to novel uses in both therapeutic and agricultural contexts.